molecular formula C8H16O B6236561 3-methylhept-2-en-1-ol CAS No. 419564-74-2

3-methylhept-2-en-1-ol

Cat. No. B6236561
CAS RN: 419564-74-2
M. Wt: 128.2
InChI Key:
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Description

3-methylhept-2-en-1-ol is a chemical compound with the molecular formula C8H16O . It is an acetylenic alcohol .


Molecular Structure Analysis

The molecular structure of 3-methylhept-2-en-1-ol can be represented by the InChI code: 1S/C8H16O/c1-3-4-5-8(2)6-7-9/h6,9H,3-5,7H2,1-2H3/b8-6+ . This indicates that the molecule consists of 8 carbon atoms, 16 hydrogen atoms, and 1 oxygen atom .


Physical And Chemical Properties Analysis

3-methylhept-2-en-1-ol is a liquid at room temperature . Its molecular weight is 128.21 .

Safety and Hazards

3-methylhept-2-en-1-ol is classified under the GHS07 category. It has the signal word “Warning” and is associated with the hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 3-methylhept-2-en-1-ol can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are then further transformed to the final product.", "Starting Materials": [ "2-methyl-1-pentene", "1-bromo-3-methylbutane", "sodium borohydride", "acetic acid", "sodium hydroxide", "sulfuric acid", "sodium sulfate", "magnesium", "ethylmagnesium bromide", "2-butanone" ], "Reaction": [ "Step 1: 2-methyl-1-pentene is reacted with 1-bromo-3-methylbutane in the presence of sodium borohydride to form 3-methylhept-2-ene.", "Step 2: The resulting 3-methylhept-2-ene is then subjected to hydroboration-oxidation using borane and acetic acid to yield 3-methylheptan-2-ol.", "Step 3: The 3-methylheptan-2-ol is then treated with sodium hydroxide and sulfuric acid to form the corresponding sodium sulfate ester.", "Step 4: The sodium sulfate ester is then reduced with magnesium in the presence of ethylmagnesium bromide to form the corresponding alcohol intermediate.", "Step 5: The alcohol intermediate is then oxidized with 2-butanone in the presence of sulfuric acid to yield the final product, 3-methylhept-2-en-1-ol." ] }

CAS RN

419564-74-2

Product Name

3-methylhept-2-en-1-ol

Molecular Formula

C8H16O

Molecular Weight

128.2

Purity

95

Origin of Product

United States

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